Cas no 1823404-42-7 (Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate)

Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure combines a morpholine core with a piperazine moiety, offering functional flexibility for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is valued for its role in constructing complex molecules, including bioactive compounds and drug candidates. Its well-defined reactivity and compatibility with a range of reaction conditions make it a practical choice for researchers developing novel heterocyclic frameworks. The product is typically handled under inert conditions to maintain purity and shelf stability.
Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate structure
1823404-42-7 structure
Product Name:Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate
CAS No:1823404-42-7
MF:C14H27N3O3
MW:285.382483720779
CID:6317555
PubChem ID:76584832
Update Time:2025-06-08

Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate
    • EN300-1878977
    • 1823404-42-7
    • Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate
    • Inchi: 1S/C14H27N3O3/c1-14(2,3)20-13(18)17-8-9-19-12(11-17)10-16-6-4-15-5-7-16/h12,15H,4-11H2,1-3H3
    • InChI Key: NXCWUBQJLMPECS-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)CC1CN1CCNCC1

Computed Properties

  • Exact Mass: 285.20524173g/mol
  • Monoisotopic Mass: 285.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 54Ų

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Additional information on Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate

Comprehensive Overview of Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate (CAS No. 1823404-42-7)

Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate (CAS No. 1823404-42-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, combines a morpholine core with a piperazine moiety, making it a versatile intermediate in drug discovery and development. Its unique structural features, including the tert-butyl group and carboxylate functionality, contribute to its wide range of potential applications, particularly in the synthesis of bioactive molecules.

The growing interest in Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate is driven by its relevance in modern medicinal chemistry. Researchers are increasingly exploring its role in the design of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery, compounds like this are pivotal in addressing unmet medical needs. Its CAS No. 1823404-42-7 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research.

One of the key advantages of Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate lies in its synthetic flexibility. The morpholine ring provides a stable scaffold, while the piperazine group offers opportunities for further functionalization. This makes the compound a valuable building block for high-throughput screening and combinatorial chemistry. Additionally, its tert-butyl protecting group enhances solubility and stability, which are critical factors in drug formulation and bioavailability optimization.

In the context of green chemistry and sustainable synthesis, Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate has also been studied for its potential to reduce waste and improve reaction efficiency. Researchers are investigating catalytic methods and microwave-assisted synthesis to produce this compound with higher yields and lower environmental impact. These advancements align with global trends toward eco-friendly chemical processes and renewable feedstocks.

The compound's relevance extends to computational chemistry and molecular modeling. With the integration of AI-driven drug discovery platforms, Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate is often used as a reference structure for virtual screening and docking studies. Its well-defined pharmacophore features make it an ideal candidate for structure-activity relationship (SAR) analyses, which are essential for optimizing drug candidates.

From a commercial perspective, the demand for Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate (CAS No. 1823404-42-7) is steadily increasing. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for their R&D pipelines. Its availability in high purity and scalable quantities has made it a staple in custom synthesis and process development laboratories worldwide.

In summary, Tert-butyl 2-[(piperazin-1-yl)methyl]morpholine-4-carboxylate represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug design to sustainable synthesis, underscore its importance in advancing scientific and industrial innovation. As the field continues to evolve, this compound is poised to play an even greater role in shaping the future of therapeutic development and chemical manufacturing.

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